Cas no 168141-99-9 (4-Hydroxyquinoline-2-carbaldehyde)

• Product Name: 4-Hydroxyquinoline-2-carbaldehyde
• CAS No: 168141-99-9
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD06408352
• CID: 1086447
• PubChem ID: 4711779
• Update Time: 2025-10-30

4-Hydroxyquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxyquinoline-2-carbaldehyde
• 4-hydroxyquinoline-2-carbaldehyde(SALTDATA: FREE)
• 4-oxo-1H-quinoline-2-carbaldehyde
• 2-Quinolinecarboxaldehyde,4-hydroxy
• CHEMBRDG-BB 4014212
• SB68098
• MFCD06408352
• 4-hydroxyquinoline-2-carbaldehyde, AldrichCPR
• FS-6224
• EN300-304076
• SCHEMBL9071311
• 168141-99-9
• DTXSID20405674
• 2-Quinolinecarboxaldehyde, 4-hydroxy-
• CHEBI:231285
• AKOS002669599
• Z1198168675
• DB-184937
• 4-Hydroxy-2-quinolinecarbaldehyde
• CS-0245378

• MDL： MFCD06408352
• Inchi： 1S/C10H7NO2/c12-6-7-5-10(13)8-3-1-2-4-9(8)11-7/h1-6H,(H,11,13)
• InChI Key： PCPFJNLCUUEVDQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=O)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 173.04800
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 1.75290

4-Hydroxyquinoline-2-carbaldehyde Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-Hydroxyquinoline-2-carbaldehyde

Introduction to 4-Hydroxyquinoline-2-carbaldehyde (CAS No. 168141-99-9)

4-Hydroxyquinoline-2-carbaldehyde, with the chemical formula C₉H₆NO₂ and CAS number 168141-99-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of both hydroxyl and aldehyde functional groups in its structure imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in therapeutic applications.

The structural framework of 4-Hydroxyquinoline-2-carbaldehyde consists of a fused benzene and pyridine ring system, with the hydroxyl group (-OH) positioned at the 4-position and the aldehyde group (-CHO) at the 2-position. This specific arrangement contributes to its versatility, enabling various chemical modifications and biological interactions. The compound’s solubility profile, typically moderate in polar organic solvents, facilitates its use in multiple reaction conditions, enhancing its applicability in synthetic protocols.

In recent years, quinoline derivatives have been extensively studied for their pharmacological properties. Among these, 4-Hydroxyquinoline-2-carbaldehyde has emerged as a key intermediate in the synthesis of more complex molecules with potential therapeutic benefits. Its role in constructing pharmacophores for antimicrobial, antiviral, and anticancer agents has been particularly highlighted. The aldehyde functionality allows for condensation reactions with amines to form Schiff bases, which are known to exhibit diverse biological activities. Similarly, the hydroxyl group can participate in hydrogen bonding interactions, influencing the compound’s binding affinity to biological targets.

One of the most compelling aspects of 4-Hydroxyquinoline-2-carbaldehyde is its utility in developing novel treatments against infectious diseases. Quinoline-based compounds have a long history in combating parasitic infections, most notably chloroquine and primaquine used for malaria treatment. The introduction of structural modifications to enhance efficacy and reduce side effects has led to continuous research into new derivatives. 4-Hydroxyquinoline-2-carbaldehyde serves as a scaffold for generating such modified compounds, leveraging its reactive sites to improve pharmacokinetic properties and target specificity.

Recent advancements in computational chemistry have further accelerated the exploration of 4-Hydroxyquinoline-2-carbaldehyde derivatives. Molecular docking studies have identified promising interactions between this compound and biological macromolecules involved in pathogenic processes. For instance, research has demonstrated its potential binding to enzymes and receptors associated with viral replication, suggesting its role as an antiviral agent. Additionally, preclinical studies have indicated that certain derivatives derived from 4-Hydroxyquinoline-2-carbaldehyde exhibit inhibitory effects on kinases implicated in cancer progression.

The synthesis of 4-Hydroxyquinoline-2-carbaldehyde itself is an area of active interest. Multiple synthetic routes have been reported, each offering distinct advantages in terms of yield, purity, and scalability. Common methods involve condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. Advances in green chemistry principles have also led to the development of more sustainable synthetic pathways, minimizing waste and reducing environmental impact.

In conclusion, 4-Hydroxyquinoline-2-carbaldehyde (CAS No. 168141-99-9) represents a versatile and biologically relevant compound with significant potential in pharmaceutical research. Its unique structural features enable diverse applications in drug discovery, particularly in the development of antimicrobial and anticancer agents. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an increasingly important role in addressing global health challenges.